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Compound of Interest

Compound Name: Antimony phosphide

Cat. No.: B147865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Antimony Phosphide (SbP), focusing

on its Chemical Abstracts Service (CAS) numbers, comprehensive safety data, and essential

handling protocols. The information is intended to support researchers, scientists, and drug

development professionals in the safe and effective use of this compound.

Chemical Identification and Properties
Antimony phosphide is a binary semiconductor compound with applications in high-power,

high-frequency electronics and laser diodes.[1] It is typically a black or dark-gray crystalline

solid.[2][3]

Two CAS numbers are associated with antimony phosphide: 25889-81-0 and 53120-23-3.[1]

[2][3][4][5] Both are referenced in chemical databases and by suppliers, and for practical

purposes, they refer to the same compound, SbP.
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Property Value Source(s)

Chemical Formula SbP [2][3][4]

Molecular Weight 152.73 g/mol [2][4]

Appearance
Black or dark-gray crystalline

solid
[2][3]

Melting Point
High (specific value not

consistently reported)
[2][3]

Solubility Insoluble in water [6]

Reactivity

Reacts with water or moisture

to release highly toxic and

flammable phosphine gas.[7]

Can be oxidized by oxygen to

form antimony and phosphorus

oxides. Can be reduced by

hydrogen gas to yield

elemental antimony and

phosphine gas. Reacts with

halogens to produce antimony

and phosphorus halides.[2]

Safety and Toxicology
Antimony phosphide is a toxic compound that presents significant health risks.[3] The primary

hazards are associated with the antimony component and the potential for the release of

phosphine gas.

Hazard Identification
The primary routes of exposure are inhalation, ingestion, and skin/eye contact.[8]

Acute Effects (Short-term exposure):

Inhalation: May cause irritation to the nose, throat, and lungs, leading to coughing,

wheezing, and shortness of breath.[7] Exposure to phosphine gas can lead to more
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severe respiratory distress and systemic toxicity.

Skin Contact: Can cause skin irritation.[6]

Eye Contact: Can cause eye irritation.[6]

Ingestion: May cause gastrointestinal irritation. Ingestion of metal phosphides can be fatal

due to the release of phosphine gas in the stomach.[9]

Chronic Effects (Long-term exposure):

Prolonged exposure to antimony compounds can lead to respiratory effects, including

chronic bronchitis and emphysema.[10] Animal studies have indicated that chronic

inhalation of some antimony compounds may lead to lung tumors.[10]

Quantitative Toxicity Data
Specific LD50 and LC50 values for antimony phosphide are not readily available in published

literature.[11] Therefore, for risk assessment, it is crucial to consider the toxicity data for its

components and potential decomposition products: antimony and phosphine.
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Substance/Paramet
er

Value Species Source(s)

Antimony &

Compounds (as Sb)

OSHA PEL (TWA) 0.5 mg/m³ Human [8]

NIOSH REL (TWA) 0.5 mg/m³ Human [8]

ACGIH TLV (TWA) 0.5 mg/m³ Human [8]

IDLH 50 mg/m³ Human [8]

Phosphine (PH₃)

LC50 (4-hour

inhalation)

~15 mg/m³ (~10.7

ppm)
Rat [12]

IDLH 50 ppm Human [9]

Aluminum Phosphide

(as a proxy for metal

phosphides)

Oral LD50 11.5 mg/kg Rat [12]

Zinc Phosphide (as a

proxy for metal

phosphides)

Oral LD50 40 mg/kg Rat [9]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average; IDLH: Immediately Dangerous to Life or Health.

Toxicological Mechanisms
The toxicity of antimony phosphide can be attributed to both the antimony cation and the

phosphide anion, which can be released as phosphine gas.
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Antimony Toxicity: Antimony is known to induce cell death through various mechanisms. It

can trigger the production of reactive oxygen species (ROS), which in turn inhibits the protein

kinase B (Akt)/mammalian target of rapamycin (mTOR) signaling pathway, leading to

neuronal autophagic death.[13] Other studies suggest that antimony can exacerbate the

MAPK signaling pathway in lung carcinomas and promote inflammation via the ferroptosis

pathway.[14][15]

Phosphine Toxicity: Phosphine is a potent metabolic poison. Its primary mechanism of

toxicity involves the inhibition of cytochrome c oxidase (Complex IV) in the mitochondrial

electron transport chain.[16] This disruption of cellular respiration leads to a severe energy

deficit, increased production of ROS, and subsequent oxidative stress and cell death.[16][17]

Phosphine has also been shown to inhibit acetylcholinesterase, leading to an overstimulation

of acetylcholine signaling, which can contribute to its neurotoxic effects.[17][18]

Signaling Pathway Diagram
Caption: Toxicity pathways of antimony phosphide.

Experimental Protocols
Due to the high toxicity and reactivity of antimony phosphide, strict adherence to safety

protocols is mandatory.

Synthesis of Antimony Phosphide
A common method for synthesizing antimony phosphide is through the direct reaction of the

elements at high temperatures in a sealed, evacuated quartz ampoule.

Materials and Equipment:

High-purity antimony powder

Red phosphorus

Quartz ampoule

High-vacuum line
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Tube furnace with temperature controller

Inert atmosphere glovebox

Procedure:

Inside an inert atmosphere glovebox, weigh stoichiometric amounts of high-purity antimony

and red phosphorus.

Transfer the reactants into a clean, dry quartz ampoule.

Attach the ampoule to a high-vacuum line and evacuate to a pressure of at least 10⁻⁵ Torr.

While under vacuum, seal the ampoule using a hydrogen-oxygen torch.

Place the sealed ampoule inside a tube furnace.

Slowly heat the furnace to a temperature of 600-800°C over several hours.

Maintain the temperature for 24-48 hours to ensure a complete reaction.

Slowly cool the furnace back to room temperature.

Carefully open the ampoule inside an inert atmosphere glovebox to recover the antimony
phosphide product.

Safe Handling and Storage Protocol
Engineering Controls:

All work with antimony phosphide powder must be conducted in a certified chemical fume

hood or a glovebox to prevent inhalation of dust.

The work area should be well-ventilated.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.
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Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile).

Respiratory Protection: For situations where dust generation is unavoidable and engineering

controls are insufficient, a NIOSH-approved respirator with appropriate particulate filters

should be used.

Handling Procedures:

Before handling, ensure that a safety shower and eyewash station are readily accessible.

Handle in an inert atmosphere (e.g., argon or nitrogen) whenever possible to prevent

reaction with air moisture.

Avoid any contact with water, acids, or other protic solvents, as this will generate toxic

phosphine gas.

Use non-sparking tools to prevent ignition of flammable phosphine gas.

Keep containers tightly sealed when not in use.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as acids and

oxidizing agents.

The storage container must be tightly sealed and clearly labeled with the chemical name and

all relevant hazard warnings.

Spill and Waste Disposal Protocol
Spill Response:

Evacuate the area immediately.

If phosphine gas may have been generated, do not re-enter without appropriate respiratory

protection (SCBA).
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For small, dry spills, carefully scoop the material into a labeled, dry container for hazardous

waste disposal. Avoid creating dust.

Do not use water to clean up spills.

Waste Disposal:

Antimony phosphide waste is classified as hazardous waste.

Dispose of waste in accordance with all local, state, and federal regulations.

Partially reacted or unreacted material requires deactivation before disposal. This should be

done by trained personnel. A common method for deactivating metal phosphides involves

slowly adding the material to a large volume of a basic solution (e.g., sodium hydroxide

solution) in a well-ventilated area to control the release of phosphine gas. This procedure is

hazardous and should only be performed by experienced chemists with appropriate safety

measures in place.[19][20][21][22]

Experimental Workflow Diagram
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Start: Project Planning

1. Risk Assessment
- Review SDS & Literature

- Identify Hazards (Sb, PH₃)
- Plan Emergency Procedures

2. Prepare PPE & Engineering Controls
- Fume Hood/Glovebox Check

- Assemble PPE (Gloves, Goggles, etc.)

3. Synthesis/Handling
- Work in Inert Atmosphere

- Avoid Water/Acids
- Use Non-Sparking Tools

4. Storage
- Tightly Sealed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

Store Product

5. Waste Collection
- Segregate Waste

- Label Hazardous Waste Container

Collect Waste

6. Decontamination
- Clean Work Area (Dry Method)

- Decontaminate PPE

7. Waste Disposal
- Follow Institutional Protocols

- Arrange for Hazardous Waste Pickup

End: Documentation

Click to download full resolution via product page

Caption: Safe handling workflow for antimony phosphide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

